Cas no 160814-68-6 (6H-3,8a-Ethanopyrrolo[1,2-a]pyrazine-1,4-dione,tetrahydro-, (3R)- (9CI))
160814-68-6 structure
Product Name:6H-3,8a-Ethanopyrrolo[1,2-a]pyrazine-1,4-dione,tetrahydro-, (3R)- (9CI)
CAS No:160814-68-6
MF:C9H12N2O2
MW:180.203782081604
CID:109593
PubChem ID:45099777
Update Time:2025-04-18
6H-3,8a-Ethanopyrrolo[1,2-a]pyrazine-1,4-dione,tetrahydro-, (3R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 6H-3,8a-Ethanopyrrolo[1,2-a]pyrazine-1,4-dione,tetrahydro-, (3R)- (9CI)
- (1R,7R)-5,8-DIAZATRICYCLO[5.2.2.01,5]UNDECANE-6,9-DIONE
- AG-E-10402
- CTK4D0600
- 6H-3,8a-Ethanopyrrolo[1,2-a]pyrazine-1,4-dione,tetrahydro-,(3R)-(9CI)
- (6R)-Tetrahydro-1H-6,8a-(epiminomethano)indolizine-5,9(6H)-dione
- (3R)-tetrahydro-6H-3,8a-Ethanopyrrolo[1,2-a]pyrazine-1,4-dione
- (7R)-5,8-diazatricyclo[5.2.2.01,5]undecane-6,9-dione
- 160814-68-6
-
- Inchi: 1S/C9H12N2O2/c12-7-6-2-4-9(8(13)10-6)3-1-5-11(7)9/h6H,1-5H2,(H,10,13)/t6-,9?/m1/s1
- InChI Key: AOBHAAYIRWYSIJ-VJSCVCEBSA-N
- SMILES: O=C1C23CCCN2C([C@@H](CC3)N1)=O
Computed Properties
- Exact Mass: 180.09000
- Monoisotopic Mass: 180.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.4A^2
- XLogP3: -0.3
Experimental Properties
- PSA: 49.41000
- LogP: -0.09350
6H-3,8a-Ethanopyrrolo[1,2-a]pyrazine-1,4-dione,tetrahydro-, (3R)- (9CI) Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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